Sodium 17alpha-dihydroequilenin sulfate

Description

Sodium 17alpha-dihydroequilin sulfate, with the molecular formula C18H21NaO5S, is a salt form of 17alpha-dihydroequilin . It is also identified by several other names, including 17alpha-Dihydro Equilin 3-Sulfate Sodium Salt and UNII-26M1SOC3KA . This compound is found in conjugated estrogens (Premarin), which is extracted from the urine of pregnant mares, and is the third most abundant constituent in the formulation at 13.8% . Research has explored its potential anti-atherosclerotic applications . Studies suggest that 17 alpha-dihydroequilin sulfate could influence the initial metabolic effects of conjugated equine estrogens and may act in conjunction with other conjugated estrogens .

17α-Dihydroequilin, closely related to equilin, equilenin, and 17α-estradiol, is a naturally occurring steroidal estrogen found in horses . 17α-Dihydroequilenin is another similar steroidal estrogen also found in horses and related to equilin, equilenin, and 17α-estradiol .

The alkali metal, alkali salt, ammonium salt, alkylamine salt, and the dialkyl group amine salt forms of 17 α-dihydroequilin and its 3-alkanoate, sulfuric ester, or phosphate ester have demonstrated effectiveness in minimizing damage following the progression of atherosclerosis . This suggests a direct method of alleviating the serious symptoms of this condition without causing significant changes in other blood constituents .

• CAS No.: 56086-66-9
• Product Name: Sodium 17alpha-dihydroequilenin sulfate
• Molecular Formula: C18H19O5S . Na
• Molecular Weight: 370.4 g/mol
• IUPAC Name: sodium;[(13S,14S,17R)-17-hydroxy-13-methyl-11,12,14,15,16,17-hexahydrocyclopenta[a]phenanthren-3-yl] sulfate
• Standard InChI: InChI=1S/C18H20O5S.Na/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;/h2-5,10,16-17,19H,6-9H2,1H3,(H,20,21,22);/q;+1/p-1/t16-,17+,18-;/m0./s1
• Standard InChIKey: HBVSSZJQFZAJLK-RXQQAGQTSA-M
• SMILES: CC12CCC3=C(C1CCC2O)C=CC4=C3C=CC(=C4)OS(=O)(=O)[O-].[Na+]
• Canonical SMILES: CC12CCC3=C(C1CCC2O)C=CC4=C3C=CC(=C4)OS(=O)(=O)[O-].[Na+]
• Appearance: White Solid
• Purity: > 95%
• Synonyms: (17α)-Estra-1,3,5,7,9-pentaene-3,17-diol 3-(Hydrogen Sulfate) Monosodium Salt; 17α-Dihydroequilenin Sodium Sulfate
• PubChem Compound: 23671798
• Last Modified: Apr 15 2024